Cas no 1065083-02-4 ([3-(ethoxycarbonyl)pyrazolo[1,5-a]pyrimidin-6-yl]boronic acid)

• Product Name: [3-(ethoxycarbonyl)pyrazolo[1,5-a]pyrimidin-6-yl]boronic acid
• CAS No: 1065083-02-4
• MF: C₉H₁₀BN₃O₄
• MW: 235.004401683807
• CID: 5097378
• Update Time: 2026-03-02

[3-(ethoxycarbonyl)pyrazolo[1,5-a]pyrimidin-6-yl]boronic acid Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidine-3-carboxylic acid, 6-borono-, 3-ethyl ester
• (3-(ethoxycarbonyl)pyrazolo[1,5-a]pyrimidin-6-yl)boronic acid
• [3-(ethoxycarbonyl)pyrazolo[1,5-a]pyrimidin-6-yl]boronic acid

• Inchi： 1S/C9H10BN3O4/c1-2-17-9(14)7-4-12-13-5-6(10(15)16)3-11-8(7)13/h3-5,15-16H,2H2,1H3
• InChI Key： UPURPXDRNFLFEH-UHFFFAOYSA-N
• SMILES： C12=C(C(OCC)=O)C=NN1C=C(B(O)O)C=N2

Additional information on [3-(ethoxycarbonyl)pyrazolo[1,5-a]pyrimidin-6-yl]boronic acid

Comprehensive Overview of [3-(ethoxycarbonyl)pyrazolo[1,5-a]pyrimidin-6-yl]boronic acid (CAS No. 1065083-02-4)

[3-(ethoxycarbonyl)pyrazolo[1,5-a]pyrimidin-6-yl]boronic acid (CAS No. 1065083-02-4) is a specialized boronic acid derivative widely utilized in pharmaceutical research and organic synthesis. This compound belongs to the pyrazolo[1,5-a]pyrimidine family, a scaffold known for its versatility in drug discovery, particularly in kinase inhibition and anticancer applications. The presence of the ethoxycarbonyl and boronic acid functional groups enhances its reactivity, making it a valuable intermediate for Suzuki-Miyaura cross-coupling reactions—a cornerstone of modern medicinal chemistry.

In recent years, the demand for boronic acid-based compounds has surged due to their pivotal role in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors. Researchers frequently search for "boronic acid applications in drug discovery" or "pyrazolo[1,5-a]pyrimidine synthesis," reflecting the growing interest in this chemical space. The compound’s CAS No. 1065083-02-4 is often queried alongside terms like "building blocks for kinase inhibitors" or "heterocyclic boronic acids," underscoring its relevance in targeted therapies.

From a synthetic perspective, [3-(ethoxycarbonyl)pyrazolo[1,5-a]pyrimidin-6-yl]boronic acid exhibits excellent stability under standard laboratory conditions, facilitating its use in multistep reactions. Its boronic acid moiety enables efficient C-C bond formation, while the pyrazolo[1,5-a]pyrimidine core contributes to π-stacking interactions in biological targets. This dual functionality aligns with trends in "fragment-based drug design" and "high-throughput screening libraries," topics frequently explored in academic and industrial settings.

Environmental and regulatory considerations also drive interest in this compound. Unlike traditional heavy metal catalysts, boronic acid derivatives offer a greener alternative for cross-coupling reactions, resonating with searches for "sustainable synthetic methodologies." Additionally, its CAS No. 1065083-02-4 is cataloged in major chemical databases, ensuring traceability and compliance with REACH and FDA guidelines—a critical factor for pharmaceutical developers.

In summary, [3-(ethoxycarbonyl)pyrazolo[1,5-a]pyrimidin-6-yl]boronic acid (CAS No. 1065083-02-4) represents a convergence of synthetic utility and biomedical potential. Its applications span from small-molecule probes to preclinical candidates, addressing contemporary challenges in "precision medicine" and "catalysis innovation." As research advances, this compound is poised to remain a focal point in both academic publications and industrial pipelines.